Cas no 14248-01-2 (5-bromo-1-methyl-pyrimidin-2-one)

5-bromo-1-methyl-pyrimidin-2-one structure
14248-01-2 structure
Product Name:5-bromo-1-methyl-pyrimidin-2-one
CAS No:14248-01-2
MF:C5H5BrN2O
MW:189.009999990463
MDL:MFCD11044136
CID:223402
Update Time:2025-04-19

5-bromo-1-methyl-pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-1-methylpyrimidin-2(1H)-one
    • 2(1H)-Pyrimidinone, 5-bromo-1-methyl-
    • 5-Bromo-1-methylpyrimidin-2(1H)
    • 5-Bromo-1-methyl-2-pyrimidinone
    • 5-broMo-1-MethylpyriMidin-2-one
    • 5‐bromo‐1‐methyl‐1,2‐dihydropyrimidin‐2‐one
    • AK109673
    • 5-bromo-1-methyl-1,2-dihydropyrimidin-2-one
    • NSC528731
    • 5-Bromo-1-methyl-2-pyrimidone
    • PTRMFRSWZCJCSP-UHFFFAOYSA-N
    • FCH887132
    • 5-bromo-1-methyl-2(1H)-pyrimidone
    • 5-Bromo-1-methyl-2(1H)-pyrimidinone
    • 2(1H)Pyrimidinone,5-bromo-1-methyl-
    • AX8226728
    • 5-bromo-1-methyl-pyrimidin-2-one
    • MDL: MFCD11044136
    • Inchi: 1S/C5H5BrN2O/c1-8-3-4(6)2-7-5(8)9/h2-3H,1H3
    • InChI Key: PTRMFRSWZCJCSP-UHFFFAOYSA-N
    • SMILES: BrC1C=NC(N(C)C=1)=O

Computed Properties

  • Exact Mass: 187.95855
  • Monoisotopic Mass: 187.958525
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.7

Experimental Properties

  • Density: 1.73
  • Boiling Point: 215.9°C at 760 mmHg
  • Flash Point: 84.4°C
  • Refractive Index: 1.621
  • PSA: 32.67

5-bromo-1-methyl-pyrimidin-2-one Security Information

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